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Compound of Interest

Compound Name:
2-Amino-3-bromopyrazine-5-

carboxylic acid

Cat. No.: B015595 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This guide provides a detailed, step-by-step protocol for the safe

disposal of 2-Amino-3-bromopyrazine-5-carboxylic acid, a halogenated aromatic compound.

Adherence to these procedures is critical to minimize risks and meet regulatory requirements.

I. Hazard Assessment and Safety Precautions
While a specific Safety Data Sheet (SDS) for 2-Amino-3-bromopyrazine-5-carboxylic acid is

not readily available, data from structurally similar compounds such as 2-Amino-5-

bromopyrazine and other halogenated aromatic acids suggest that it should be handled with

care.[1][2][3] Potential hazards include skin, eye, and respiratory irritation.[1][2][3] Therefore,

stringent safety measures are necessary.

Personal Protective Equipment (PPE): Before handling the compound, ensure the following

PPE is worn:

Eye Protection: Chemical safety goggles that meet EU Standard EN166 or OSHA 29 CFR

1910.133.[4]

Hand Protection: Chemical-impermeable gloves (e.g., nitrile rubber).[5][6]
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Body Protection: A laboratory coat or chemical-resistant apron is mandatory to prevent skin

contact.[4][5]

Respiratory Protection: Work in a well-ventilated area, preferably within a certified chemical

fume hood, to avoid inhalation of dust or vapors.[4][5]

II. Spill Management
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

contamination.

Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, use an inert absorbent material to contain and clean up the spill.

[2]

Place the absorbed material into a clearly labeled, sealed container for hazardous waste.[7]

Clean the spill area with soap and water, and decontaminate any equipment used.[2]

Major Spills:

Evacuate the area immediately.

Alert your institution's Environmental Health & Safety (EHS) department and follow their

emergency procedures.[7]

Prevent the spill from entering drains or waterways.[2][7]

III. Disposal Protocol
The disposal of 2-Amino-3-bromopyrazine-5-carboxylic acid must be conducted in strict

accordance with local, state, and national regulations. Never dispose of this chemical down the

drain or in regular trash.[4]

Step-by-Step Disposal Procedure:
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Waste Collection:

Collect all waste containing 2-Amino-3-bromopyrazine-5-carboxylic acid, including

unused product, contaminated consumables (e.g., weigh boats, pipette tips), and spill

cleanup materials, in a designated hazardous waste container.[4]

As a halogenated organic compound, it should be segregated into a "Halogenated Organic

Waste" stream.[5][8] Do not mix with non-halogenated waste to avoid higher disposal

costs and more complex disposal procedures.[8]

Container Labeling:

The waste container must be durable, compatible with the chemical, and kept securely

sealed when not in use.[6][8]

Label the container clearly with "Hazardous Waste," the full chemical name "2-Amino-3-
bromopyrazine-5-carboxylic acid," and any other constituents of the waste mixture.[4]

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[8]

The storage area should be cool, dry, and well-ventilated, away from incompatible

materials such as strong oxidizing agents, acids, and bases.[1][6]

Ensure the container is stored in secondary containment to prevent spills.[8]

Final Disposal:

Contact your institution's EHS department or a licensed chemical waste disposal company

to arrange for pickup and final disposal.[4]

The material will likely be disposed of via controlled incineration at a licensed chemical

destruction plant.[9]

IV. Quantitative Data Summary
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For operational planning, the following table summarizes key disposal-related information.

Parameter Guideline Source

Waste Segregation Halogenated Organic Waste [5][8]

Drain Disposal Strictly Prohibited [4]

Container Type Compatible, Sealable, Labeled [4][8]

Storage Location
Designated Satellite

Accumulation Area
[8]

Final Disposal Method
Licensed Chemical Destruction

Plant (Incineration)
[9]

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Amino-3-bromopyrazine-5-carboxylic acid.
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Caption: Disposal workflow for 2-Amino-3-bromopyrazine-5-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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